Sodium glycylchenodeoxycholate
Sodium glycylchenodeoxycholate
Glycochenodeoxycholic Acid Sodium Salt(cas 16564-43-5) is a bile salt formed in the liver from chenodeoxycholate and glycine. It acts as a detergent to solubilize fats for absorption and is itself absorbed. It is a cholagogue and choleretic.
Brand Name:
Vulcanchem
CAS No.:
16564-43-5
VCID:
VC0120773
InChI:
InChI=1S/C26H43NO5.Na/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29;/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32);/q;+1/p-1/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-;/m1./s1
SMILES:
CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
Molecular Formula:
C26H42NO5 ? Na
Molecular Weight:
471.6 g/mol
Sodium glycylchenodeoxycholate
CAS No.: 16564-43-5
Reference Standards
VCID: VC0120773
Molecular Formula: C26H42NO5 ? Na
Molecular Weight: 471.6 g/mol
| CAS No. | 16564-43-5 |
|---|---|
| Product Name | Sodium glycylchenodeoxycholate |
| Molecular Formula | C26H42NO5 ? Na |
| Molecular Weight | 471.6 g/mol |
| IUPAC Name | sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate |
| Standard InChI | InChI=1S/C26H43NO5.Na/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29;/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32);/q;+1/p-1/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-;/m1./s1 |
| Standard InChIKey | AAYACJGHNRIFCT-YRJJIGPTSA-M |
| Isomeric SMILES | C[C@H](CCC(=O)NCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+] |
| SMILES | CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+] |
| Canonical SMILES | CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+] |
| Appearance | A crystalline solid |
| Description | Glycochenodeoxycholic Acid Sodium Salt(cas 16564-43-5) is a bile salt formed in the liver from chenodeoxycholate and glycine. It acts as a detergent to solubilize fats for absorption and is itself absorbed. It is a cholagogue and choleretic. |
| Synonyms | N-[(3α,5β,7α)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine Sodium Salt; N-[(3α,5β,7α)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine Monosodium Salt; NSC 681056; Sodium Chenodeoxycholylglycine; Sodium Glycochenodeoxycholate; Sodium Glycochenodesoxycholate; |
| Reference | 1: Qiu SM, Wen G, Hirakawa N, Soloway RD, Hong NK, Crowther RS. Glycochenodeoxycholic acid inhibits calcium phosphate precipitation in vitro by preventing the transformation of amorphous calcium phosphate to calcium hydroxyapatite. J Clin Invest. 1991 Oct;88(4):1265-71. PubMed PMID: 1655828; PubMed Central PMCID: PMC295595. 2: Oddsson E, Rask-Madsen J, Krag E. Effect of glycochenodeoxycholic acid on unidirectional transepithelial fluxes of electrolytes in the perfused human ileum. Scand J Gastroenterol. 1977;12(2):199-204. PubMed PMID: 847387. |
| PubChem Compound | 23664011 |
| Last Modified | Nov 11 2021 |
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